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Compound of Interest

Compound Name: 1-Bromohept-2-ene

Cat. No.: B2656419

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on (E)-1-Bromohept-2-ene,
a valuable reagent and intermediate in organic synthesis. This document outlines its chemical

and physical properties, detailed experimental protocols for its synthesis, and a logical workflow
for its preparation.

Core Data and Physical Properties

(E)-1-Bromohept-2-ene is an organobromine compound with the chemical formula C7H13Br.
Its structure features a bromine atom attached to the first carbon and a trans-configured double
bond between the second and third carbons of a heptene chain.

Table 1: Physicochemical Properties of (E)-1-Bromohept-2-ene
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Property Value Source
CAS Number 35349-80-5

Molecular Formula C7H13Br

Molecular Weight 177.08 g/mol [1]
Boiling Point Data not available

Density Data not available

Refractive Index

Data not available

Note: Experimental data for boiling point, density, and refractive index are not readily available

in the searched literature. The provided molecular weight is a computed value.

Synthesis of (E)-1-Bromohept-2-ene: Experimental
Protocol

The synthesis of (E)-1-Bromohept-2-ene can be achieved through the allylic bromination of

trans-2-heptene. A common and effective method involves the use of N-Bromosuccinimide

(NBS) as the bromine source, which allows for selective bromination at the allylic position while

minimizing competing reactions at the double bond. The reaction proceeds via a free-radical

chain mechanism.[2][3]

Detailed Methodology:

Materials:

trans-2-Heptene

N-Bromosuccinimide (NBS)

Carbon tetrachloride (CCla) or other suitable inert solvent

Radical initiator (e.g., AIBN - Azobisisobutyronitrile or benzoyl peroxide)

Anhydrous sodium sulfate (Naz2S0a)
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e Separatory funnel

e Round-bottom flask
e Reflux condenser

e Heating mantle

e Rotary evaporator

Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve trans-2-heptene in carbon tetrachloride.

» Addition of Reagents: Add N-Bromosuccinimide and a catalytic amount of a radical initiator
(e.g., AIBN) to the solution.

o Reaction Conditions: Heat the reaction mixture to reflux. The reaction is typically initiated by
heat or UV light.[3] The progress of the reaction can be monitored by observing the
consumption of the solid NBS, which is denser than the solvent and will be converted to
succinimide, a less dense solid that floats.

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the
mixture to remove the succinimide byproduct.

o Extraction and Washing: Transfer the filtrate to a separatory funnel. Wash the organic layer
sequentially with water and a saturated sodium bicarbonate solution to remove any
remaining acidic byproducts.

e Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate. Filter to
remove the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by fractional distillation under reduced
pressure to yield pure (E)-1-Bromohept-2-ene.
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Logical Workflow and Reaction Pathway

The synthesis of (E)-1-Bromohept-2-ene from trans-2-heptene via allylic bromination follows a
well-established radical chain mechanism.
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Caption: Workflow for the synthesis of (E)-1-Bromohept-2-ene.

The key transformation in this synthesis is the selective bromination at the allylic C-H bond,
which is weaker than the vinylic and other aliphatic C-H bonds in the molecule.
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Caption: Radical chain mechanism for allylic bromination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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